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Compound of Interest

Compound Name: Isodecyl benzoate

Cat. No.: B055380

Essential Safety & Handling Guide for Isodecyl
Benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Isodecyl
benzoate in a laboratory setting. Adherence to these procedures is critical for ensuring
personal safety and maintaining a secure research environment.

Physicochemical and Hazard Data

A summary of key quantitative data for Isodecyl benzoate is presented below for easy
reference and comparison.
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Property Value Citation
Molecular Formula C17H2602 [1112]
Molecular Weight 262.39 g/mol [1][2]
CAS Number 131298-44-7 [1][2]
Appearance Light yellow liquid [3]
Boiling Point 161 °C @ 5 mm Hg [2][4]
Density 0.954 g/mL at 25 °C [2][4]
Flash Point >230 °F (>110 °C) [4]

Water Solubility

68.6 pg/L at 20°C

[4]

InChlKey

HNDYULRADYGBDU-
UHFFFAOYSA-N

[1]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious
eye irritation.H335: May cause
respiratory irritation.H317: May

cause an allergic skin reaction.

[5][6]

Precautionary Statements

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P312,
P332+P313, P337+P313,
P362, P403+P233, P405,
P501

[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Isodecyl benzoate
to minimize exposure and ensure safety.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles as described by 29
CFR 1910.133 or European
standard EN 166.[6] A face
shield may be necessary

where splashing is a risk.[3]

Protects eyes from splashes

and mists.[6]

Skin Protection

Chemical-resistant gloves
(e.g., neoprene, nitrile, or
rubber).[4] A laboratory coat or
other protective apparel to

prevent skin contact.[6]

Prevents skin contact with the
chemical, which can cause

irritation and allergic reactions.

[6]

Respiratory Protection

Not typically required with
adequate ventilation. If vapors
or mists are generated, a
NIOSH-approved air-purifying
respirator with an organic
vapor cartridge or canister may

be necessary.[6]

Protects the respiratory system
from irritation due to inhalation

of vapors or mists.[6]

Foot Protection

Closed-toe shoes.

Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Isodecyl benzoate is crucial for safety and procedural

consistency.

e Preparation:

o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

o Verify the accessibility and functionality of an eyewash station and safety shower.

o Assemble all necessary equipment and reagents.
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o Don the appropriate personal protective equipment as detailed in the table above.

e Handling:

[e]

Handle Isodecyl benzoate with care to avoid generating mists or aerosols.

o

Use appropriate tools for transferring the liquid.

[¢]

If weighing the compound, do so in a tared, closed container to the extent possible.

[e]

Keep the container with the chemical closed when not in use.[6]

[e]

Use with adequate ventilation to keep airborne concentrations below exposure limits.[6]
e Post-Handling:

o Thoroughly clean the work area after use.

o Remove and properly dispose of contaminated gloves and any other disposable PPE.

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[5]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Citation

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
to 20 minutes, separating the
eyelids with fingers.[7]
Remove contact lenses if
present and easy to do.[5]
Seek immediate medical

attention.[7]

[5]17]

Skin Contact

Immediately wash the skin with
plenty of soap and water for 15
to 20 minutes while removing
contaminated clothing and
shoes.[7] Get medical attention
if irritation develops or persists.
[7] Wash contaminated

clothing before reuse.[5]

[517]

Inhalation

If inhaled, remove the person
to fresh air.[7] If not breathing,
give artificial respiration.[7] If
breathing is difficult, trained
personnel may administer
oxygen.[8] Seek immediate

medical attention.[7]

[7](8]

Ingestion

If swallowed, do NOT induce
vomiting.[7] Rinse mouth with
water.[5] Never give anything
by mouth to an unconscious
person.[5] Call a physician or
poison control center

immediately.[7]

[5107]

Disposal Plan
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Proper disposal of Isodecyl benzoate and its containers is essential for environmental safety
and regulatory compliance.

o Waste Characterization: Isodecyl benzoate waste should be considered chemical waste.
e Solid and Liquid Waste Disposal:
o Collect waste in a designated, labeled, and sealed container.
o The container should be clearly marked with the chemical name and associated hazards.

o Do not mix with other chemical waste unless instructed to do so by your institution's
environmental health and safety (EHS) office.

o Dispose of the contents and container in accordance with local, state, and federal
regulations.[7] This should be done through a licensed professional waste disposal
service.[5]

o Contaminated Materials: Any materials, such as gloves or absorbent pads, that come into
contact with Isodecyl benzoate should be disposed of as chemical waste.

Experimental Workflow & Safety Protocols

The following diagram illustrates the logical workflow for the safe handling and disposal of
Isodecyl benzoate.
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Caption: A high-level workflow for the safe handling of Isodecyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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